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Compound of Interest

Compound Name: Rofleponide

Cat. No.: B1679504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rofleponide is a synthetic glucocorticoid that has been investigated for its anti-inflammatory

properties. This document provides a comprehensive overview of the chemical structure, a

detailed synthesis pathway, and the established mechanism of action of Rofleponide. It is

intended to serve as a technical resource for researchers and professionals in the field of drug

development and medicinal chemistry.

Chemical Structure and Properties
Rofleponide is a corticosteroid characterized by a pregnane skeleton with key substitutions

that enhance its glucocorticoid activity.

IUPAC Name: (4aS,4bR,5S,6aS,6bS,8R,9aR,10aS,10bS,12S)-4b,12-Difluoro-6b-glycoloyl-5-

hydroxy-4a,6a-dimethyl-8-propyl-3,4,4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-tetradecahydro-2H-

naphtho[2',1':4,5]indeno[1,2-d][1][2]dioxol-2-one[3]

Synonyms: 6α,9α-Difluoro-11β,16α,17α,21-tetrahydroxypregn-4-ene-3,20-dione, cyclic

(R)-16,17-acetal with butyraldehyde; 16α,17α-[(1R)-butylidenebis(oxy)]-6α,9α-difluoro-11β,21-

dihydroxypregn-4-ene-3,20-dione[3][4]

Chemical Formula: C₂₅H₃₄F₂O₆
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Molecular Weight: 468.538 g·mol⁻¹

CAS Number: 144459-70-1

Stereochemistry: Rofleponide possesses multiple stereocenters, with the absolute

stereochemistry defined as shown in the structure below.

Chemical Structure of Rofleponide
Figure 1. Chemical Structure of Rofleponide
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Synthesis Pathway
The synthesis of Rofleponide is achieved through a transacetalization reaction starting from a

derivative of fluocinolone acetonide. The key step involves the acid-catalyzed reaction with

butyraldehyde to form the characteristic 16,17-acetal ring.
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Starting Material
The precursor for the synthesis of Rofleponide is 6α,9α-difluoro-11β,21-dihydroxy-16α,17α-

(isopropylidenedioxy)pregn-4-ene-3,20-dione, a derivative of fluocinolone acetonide.

Synthesis of Rofleponide
A continuous process for the preparation of Rofleponide has been described. This method

involves the reaction of the starting acetonide with butyraldehyde in the presence of an acid

catalyst.

Experimental Protocol:

Materials:

6α,9α-difluoro-11β,21-dihydroxy-16α,17α-(isopropylidenedioxy)pregn-4-ene-3,20-dione

Butyraldehyde

Methylene chloride (or other suitable halogenated alkane solvent)

Perchloric acid (catalyst)

Water

Procedure:

The starting acetonide is dissolved or suspended in methylene chloride.

An excess of butyraldehyde is added to the solution. The molar ratio of butyraldehyde to

the acetonide can range from 1.1:1 to 5:1, with a preferred range of 2:1 to 4:1. A ratio of 3

moles of butyraldehyde per mole of the acetonide has been shown to provide good

results.

The solution is then mixed with a stream of perchloric acid catalyst.

The combined streams pass through a reaction tube to a crystallizer.
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The resulting slurry is then pumped to a quenching bath containing a mixture of methylene

chloride and water to stop the reaction.

Note: This process is described as a continuous process in the patent literature, which offers

advantages in terms of control and safety, particularly given that the initial precipitate can be

a potentially explosive rofleponide-perchloric acid complex.

Parameter Value/Condition

Starting Material
6α,9α-difluoro-11β,21-dihydroxy-16α,17α-

(isopropylidenedioxy)pregn-4-ene-3,20-dione

Reagent Butyraldehyde

Solvent Methylene Chloride

Catalyst Perchloric Acid

Molar Ratio (Butyraldehyde:Acetonide) 2:1 to 4:1

Reaction Type Transacetalization

Mechanism of Action: Glucocorticoid Receptor
Signaling Pathway
As a synthetic glucocorticoid, Rofleponide is expected to exert its effects through interaction

with the glucocorticoid receptor (GR). The general mechanism of action for glucocorticoids is

well-established and involves the following key steps:

Ligand Binding: Glucocorticoids, being lipophilic, can diffuse across the cell membrane and

bind to the glucocorticoid receptor located in the cytoplasm. The GR is part of a multiprotein

complex that includes heat shock proteins (HSPs).

Conformational Change and Translocation: Upon ligand binding, the GR undergoes a

conformational change, leading to the dissociation of the heat shock proteins. This activated

GR-ligand complex then translocates into the nucleus.

Gene Regulation: In the nucleus, the GR-ligand complex can act as a transcription factor in

two primary ways:
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Transactivation: The complex can dimerize and bind to specific DNA sequences known as

glucocorticoid response elements (GREs) in the promoter regions of target genes, leading

to the increased transcription of anti-inflammatory proteins.

Transrepression: The complex can also repress the transcription of pro-inflammatory

genes by interacting with other transcription factors, such as NF-κB and AP-1.

This modulation of gene expression results in the wide-ranging anti-inflammatory and

immunosuppressive effects of glucocorticoids.
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Diagram 1. Glucocorticoid Receptor Signaling Pathway

Experimental Protocols
While a specific, detailed laboratory-scale synthesis protocol for Rofleponide is not readily

available in the public domain, the following general experimental workflow can be inferred

from the patent literature for the transacetalization step.
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Diagram 2. Rofleponide Synthesis Experimental Workflow
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Conclusion
Rofleponide is a potent synthetic glucocorticoid with a well-defined chemical structure. Its

synthesis via transacetalization from a fluocinolone acetonide derivative represents a key

chemical transformation. The biological activity of Rofleponide is mediated through the

glucocorticoid receptor signaling pathway, a fundamental mechanism for regulating

inflammation. This technical guide provides a foundational understanding of Rofleponide for

researchers and professionals engaged in the discovery and development of novel anti-

inflammatory therapeutics. Further research to fully elucidate the specific pharmacokinetic and

pharmacodynamic properties of Rofleponide is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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